Cas no 651301-59-6 (Benzonitrile, 4-[tris(4-methylphenyl)methyl]-)

Benzonitrile, 4-[tris(4-methylphenyl)methyl]- structure
651301-59-6 structure
Product Name:Benzonitrile, 4-[tris(4-methylphenyl)methyl]-
CAS No:651301-59-6
MF:C29H25N
MW:387.515507459641
CID:406705
PubChem ID:66690379
Update Time:2025-04-19

Benzonitrile, 4-[tris(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-[tris(4-methylphenyl)methyl]-
    • 4-[tris(4-methylphenyl)methyl]benzonitrile
    • 651301-59-6
    • SCHEMBL452773
    • DTXSID40735586
    • Inchi: 1S/C29H25N/c1-21-4-12-25(13-5-21)29(26-14-6-22(2)7-15-26,27-16-8-23(3)9-17-27)28-18-10-24(20-30)11-19-28/h4-19H,1-3H3
    • InChI Key: SWKGKWJASZCZGE-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(=CC=1)C(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 387.19885
  • Monoisotopic Mass: 387.198699802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

Benzonitrile, 4-[tris(4-methylphenyl)methyl]- Related Literature

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